1-(Chroman-3-yl)-N-methylmethanamine hydrochloride

• CAS No.: 2731007-55-7
• Molecular Formula: C11H16ClNO
• Molecular Weight: 213.70 g/mol
• IUPAC Name: 1-(3,4-dihydro-2H-chromen-3-yl)-N-methylmethanamine;hydrochloride
• InChI: InChI=1S/C11H15NO.ClH/c1-12-7-9-6-10-4-2-3-5-11(10)13-8-9;/h2-5,9,12H,6-8H2,1H3;1H
• InChI Key: FOEYBFMJWQTAIQ-UHFFFAOYSA-N
• Canonical SMILES: CNCC1CC2=CC=CC=C2OC1.Cl

Description

(3,4-dihydro-2H-1-benzopyran-3-yl)methylamine hydrochloride is a chemical compound with a molecular structure that includes a benzopyran ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3,4-dihydro-2H-1-benzopyran-3-yl)methylamine hydrochloride typically involves the reaction of 3,4-dihydro-2H-1-benzopyran with methylamine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yield and purity.

Industrial Production Methods

In an industrial setting, the production of (3,4-dihydro-2H-1-benzopyran-3-yl)methylamine hydrochloride may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control of reaction parameters, leading to consistent product quality. The compound is then purified using techniques such as crystallization or chromatography to remove any impurities.

Chemical Reactions Analysis

Types of Reactions

(3,4-dihydro-2H-1-benzopyran-3-yl)methylamine hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form more saturated derivatives.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled conditions to ensure the desired product is obtained.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield benzopyran oxides, while reduction could produce more saturated benzopyran derivatives.

Scientific Research Applications

(3,4-dihydro-2H-1-benzopyran-3-yl)methylamine hydrochloride has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its effects on various biological pathways.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of certain diseases.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (3,4-dihydro-2H-1-benzopyran-3-yl)methylamine hydrochloride involves its interaction with specific molecular targets in biological systems. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

(3,4-dihydro-2H-1-benzopyran-3-yl)methylamine hydrochloride can be compared with other similar compounds, such as:

3,4-dihydro-2H-1-benzopyran: A precursor in the synthesis of the target compound.

3-(methoxymethyl)-3,4-dihydro-2H-1-benzopyran-3-amine hydrochloride: A structurally related compound with different functional groups.

2,3-dihydro-2H-1-benzopyran: Another benzopyran derivative with distinct chemical properties.

The uniqueness of (3,4-dihydro-2H-1-benzopyran-3-yl)methylamine hydrochloride lies in its specific functional groups and the resulting chemical and biological activities.